Cas no 5783-99-3 (4-benzyl-N-(2,4,5-trimethoxybenzylidene)piperazin-1-amine)

4-benzyl-N-(2,4,5-trimethoxybenzylidene)piperazin-1-amine structure
5783-99-3 structure
Product name:4-benzyl-N-(2,4,5-trimethoxybenzylidene)piperazin-1-amine
CAS No:5783-99-3
MF:C21H27N3O3
MW:369.45738530159
CID:1607007
PubChem ID:1351361

4-benzyl-N-(2,4,5-trimethoxybenzylidene)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4-benzyl-N-(2,4,5-trimethoxybenzylidene)piperazin-1-amine
    • 1-piperazinamine, 4-(phenylmethyl)-N-[(2,4,5-trimethoxyphenyl)methylene]-
    • N-(4-benzylpiperazin-1-yl)-1-(2,4,5-trimethoxyphenyl)methanimine
    • DTXSID80361964
    • 4-benzyl-N-(2,4,5-trimethoxybenzylidene)-1-piperazinamine
    • (Z)-N-(4-benzylpiperazin-1-yl)-1-(2,4,5-trimethoxyphenyl)methanimine
    • AB00096564-01
    • AKOS005448236
    • 5783-99-3
    • Oprea1_700260
    • STK377140
    • Inchi: InChI=1S/C21H27N3O3/c1-25-19-14-21(27-3)20(26-2)13-18(19)15-22-24-11-9-23(10-12-24)16-17-7-5-4-6-8-17/h4-8,13-15H,9-12,16H2,1-3H3
    • InChI Key: ISEYRRUPUMHJJR-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C=C1C=NN2CCN(CC2)CC3=CC=CC=C3)OC)OC

Computed Properties

  • Exact Mass: 369.20541
  • Monoisotopic Mass: 369.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 533.3°C at 760 mmHg
  • Flash Point: 276.4°C
  • Refractive Index: 1.56
  • PSA: 46.53

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